Cas no 1851465-89-8 (1-[(1,4-Dioxepan-6-yl)amino]-3-fluoropropan-2-ol)

• Product Name: 1-[(1,4-Dioxepan-6-yl)amino]-3-fluoropropan-2-ol
• CAS No: 1851465-89-8
• MF: C₈H₁₆FNO₃
• MW: 193.21594619751
• CID: 5565732
• PubChem ID: 165595579
• Update Time: 2025-06-13

1-[(1,4-Dioxepan-6-yl)amino]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1650375
• 1-[(1,4-dioxepan-6-yl)amino]-3-fluoropropan-2-ol
• 1851465-89-8
• 1-[(1,4-Dioxepan-6-yl)amino]-3-fluoropropan-2-ol

• Inchi： 1S/C8H16FNO3/c9-3-8(11)4-10-7-5-12-1-2-13-6-7/h7-8,10-11H,1-6H2
• InChI Key： ASQWXWLSOVLCEF-UHFFFAOYSA-N
• SMILES： FCC(CNC1COCCOC1)O

Computed Properties

• Exact Mass: 193.11142153g/mol
• Monoisotopic Mass: 193.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 50.7Ų

Additional information on 1-[(1,4-Dioxepan-6-yl)amino]-3-fluoropropan-2-ol

Introduction to 1-[(1,4-Dioxepan-6-yl)amino]-3-fluoropropan-2-ol (CAS No. 1851465-89-8)

1-[(1,4-Dioxepan-6-yl)amino]-3-fluoropropan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1851465-89-8, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a 1,4-dioxepan-6-yl moiety and a fluorinated propyl group, which contribute to its distinct chemical behavior and reactivity.

The 1,4-dioxepan-6-yl group is a heterocyclic ring system that is known for its stability and versatility in organic synthesis. This moiety can serve as a scaffold for the development of more complex molecules, offering opportunities for modulating biological activity. In contrast, the presence of a fluorine atom in the propyl chain introduces electronic and steric effects that can influence the compound's interactions with biological targets. These features make 1-[(1,4-Dioxepan-6-yl)amino]-3-fluoropropan-2-ol a valuable building block for medicinal chemists.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine into drug molecules often leads to increased binding affinity and prolonged half-life, making such compounds attractive candidates for therapeutic applications. The specific combination of a 1,4-dioxepan-6-yl group and a fluorinated propyl moiety in 1-[(1,4-Dioxepan-6-yl)amino]-3-fluoropropan-2-ol suggests potential benefits in these areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include the formation of the dioxepane ring system followed by the introduction of the amino and fluorine substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions and protective group strategies are often employed to ensure regioselectivity and functional group compatibility.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between 1-[(1,4-Dioxepan-6-yl)amino-3-fluoropropan-2-ol] and biological targets such as enzymes or receptors. This approach has been instrumental in guiding the design of novel drug candidates with improved efficacy and reduced side effects.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery programs. Compounds like 1-[(1,4-Dioxepan-6-yloxy)]amino]-3-fluoropropanalcohol exemplify this trend by combining distinct chemical motifs that can be tailored for specific therapeutic needs. The ability to modify both the 1,4-dioxepan core and the fluorinated propyl chain provides a versatile platform for exploring new chemical space.

In clinical research, 1-[(1,4-Dioxepan-yloxy)]amino]-3-fluoropropanalcohol has been investigated for its potential role in treating various diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. By targeting these pathways, the compound could offer therapeutic benefits in conditions such as arthritis or autoimmune disorders. Further preclinical studies are necessary to validate these findings and establish optimal dosing regimens.

The development of novel synthetic methodologies is crucial for expanding the library of available compounds like 1-[(1,4-Dioxepan-yloxy)]amino]-3-fluoropropanalcohol. Researchers are exploring innovative approaches to streamline synthetic routes, reduce costs, and improve sustainability. Techniques such as flow chemistry and biocatalysis are being increasingly adopted to enhance efficiency and minimize waste generation.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence can significantly alter the pharmacological properties of a molecule, making it more suitable for therapeutic use. The incorporation of fluorine into 1-[(1,4-Dioxepan-yloxy)]amino]-3-fluoropropanalcohol highlights its potential as a pharmacophore in drug design. By fine-tuning the position and type of fluorine substituents, chemists can fine-tune the biological activity of their compounds.

The future prospects for 1-[(1,4-Dioxepan-yloxy)]amino]-3-fluoropropanalcohol are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. As computational tools continue to evolve, researchers will be better equipped to predict and design molecules with desired properties. This synergy between experimental chemistry and computational modeling holds great promise for accelerating drug discovery efforts.